Cas no 1245381-71-8 (methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate
• CAS No: 1245381-71-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5790535
• PubChem ID: 20794416
• Update Time: 2025-10-18

methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1245381-71-8
• AKOS011198298
• methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate
• EN300-1069010
• 1H-Benzimidazole-1-propanoic acid, α-amino-, methyl ester

• Inchi： 1S/C11H13N3O2/c1-16-11(15)8(12)6-14-7-13-9-4-2-3-5-10(9)14/h2-5,7-8H,6,12H2,1H3
• InChI Key： JHNVBQHBXCTZQY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=NC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 385.6±52.0 °C(Predicted)
• pka: 6.62±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate

Introduction to Methyl 2-Amino-3-(1H-1,3-Benzodiazol-1-yl)Propanoate (CAS No. 1245381-71-8)

Methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate, with the CAS number 1245381-71-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a propanoate backbone with a methyl ester group, an amino group, and a 1H-1,3-benzodiazole moiety. The combination of these functional groups makes it a versatile compound with promising biological activity.

The methyl ester group in the structure plays a crucial role in enhancing the compound's stability and bioavailability. Recent studies have highlighted the importance of esterification in improving drug delivery systems, making this compound a strong candidate for further exploration in medicinal chemistry. The amino group contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

The benzodiazole ring is a heterocyclic aromatic system that imparts significant electronic and steric properties to the molecule. This moiety is known for its ability to act as a π-electron donor or acceptor, depending on the substituents attached. In the case of methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate, the benzodiazole ring is directly connected to the propanoate chain, creating a rigid structure that may enhance selectivity towards specific biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize its production. These methods not only improve yield but also ensure high purity, which is critical for subsequent biological testing.

From a pharmacological perspective, methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are key players in various diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its antioxidant activity. The presence of the benzodiazole ring contributes to its radical scavenging ability, making it a promising candidate for applications in oxidative stress-related conditions.

Another area of interest is its role as a building block in combinatorial chemistry. The modular structure of methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate allows for easy modification by introducing various substituents at different positions. This flexibility enables researchers to explore a wide range of chemical space and identify lead compounds for drug discovery.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These analytical tools provide valuable insights into the molecular interactions and stability under different conditions.

In conclusion, methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)propanoate (CAS No. 12453817997999999978) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features, combined with recent advancements in synthetic and analytical methodologies, position it as a key player in future research endeavors.